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Compound of Interest

Compound Name:
1-(Tert-butoxycarbonyl)-1H-indole-

3-carboxylic acid

CAS No.: 675606-20-9

Cat. No.: B3029468

Get Quote

1-(Boc)-indole-3-carboxylic acid is a cornerstone building block in modern medicinal chemistry

and organic synthesis. Its structure marries two features of profound synthetic utility: the indole-

3-carboxylic acid core, a privileged scaffold found in numerous natural products and

pharmaceuticals like the phytohormone auxin, and the tert-butyloxycarbonyl (Boc) protecting

group.[1][2] The indole nucleus is a frequent player in biologically active molecules, but the

reactivity of the indole N-H bond can complicate synthetic sequences. The introduction of the

Boc group temporarily masks this reactivity, allowing chemists to perform selective

modifications on other parts of the molecule, particularly the C-3 carboxylic acid function.[3][4]

This guide offers a senior application scientist's perspective on 1-(Boc)-indole-3-carboxylic

acid, moving beyond simple data recitation to explain the causality behind its synthesis, the

logic of its reactivity, and its strategic deployment in complex synthetic campaigns. We will

explore its properties, detailed synthetic and deprotection protocols, and its application in the

development of advanced molecular architectures.
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Accurate characterization is the foundation of reproducible science. The properties of 1-(Boc)-

indole-3-carboxylic acid are well-defined, providing a reliable basis for its use in synthesis.

Property Value Source

Molecular Formula C₁₄H₁₅NO₄ [5]

Molecular Weight 261.27 g/mol N/A

Appearance White to off-white powder [6]

CAS Number 142409-72-9 N/A

Melting Point 208-212 °C N/A

Spectroscopic data is critical for confirming the structure and purity of the compound during a

synthetic workflow. While specific spectra depend on the solvent and instrument, typical shifts

for the parent compound, indole-3-carboxylic acid, provide a useful reference. For the N-Boc

protected version, characteristic signals for the tert-butyl group (a strong singlet around 1.6

ppm in ¹H NMR and signals around 28 and 84 ppm in ¹³C NMR) are expected.[7][8]

Synthesis: The Gateway to a Versatile Intermediate
The most direct and common synthesis of 1-(Boc)-indole-3-carboxylic acid involves the

protection of the commercially available indole-3-carboxylic acid. The choice of reagents and

conditions is dictated by the need for high efficiency and chemoselectivity.

The reaction is typically performed using di-tert-butyl dicarbonate (Boc₂O) as the Boc-group

source, often in the presence of a base like 4-(dimethylamino)pyridine (DMAP) which acts as a

nucleophilic catalyst.[3] The base activates the Boc anhydride, making it more susceptible to

nucleophilic attack by the indole nitrogen.
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Caption: General workflow for the synthesis of 1-(Boc)-indole-3-carboxylic acid.

Detailed Protocol: Synthesis of 1-(Boc)-indole-3-
carboxylic acid

Preparation: To a solution of indole-3-carboxylic acid (1.0 eq.) in a suitable aprotic solvent

(e.g., tetrahydrofuran, THF, or acetonitrile) is added 4-(dimethylamino)pyridine (DMAP, ~0.1

eq.) and triethylamine (TEA, ~1.5 eq.).

Reaction: The mixture is stirred at room temperature, and a solution of di-tert-butyl

dicarbonate (Boc₂O, ~1.2 eq.) in the same solvent is added dropwise.

Monitoring: The reaction is stirred at room temperature for 12-24 hours. Progress is

monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
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Workup: The solvent is removed under reduced pressure. The residue is dissolved in ethyl

acetate and washed sequentially with a mild acid (e.g., 1M HCl) to remove the base,

followed by water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product is often pure enough for subsequent steps but can be

further purified by recrystallization or flash column chromatography if necessary.

Chemical Reactivity: A Tale of Two Functional
Groups
The synthetic power of 1-(Boc)-indole-3-carboxylic acid lies in the orthogonal reactivity of its

two key functional groups: the acid-labile Boc group and the nucleophilically-activated

carboxylic acid.

Deprotection of the Boc Group: Unmasking the Indole N-
H
The removal of the Boc group is one of the most fundamental transformations of this molecule.

It is typically achieved under acidic conditions, which cleave the tert-butyl carbamate to

regenerate the indole N-H, releasing isobutylene and carbon dioxide.[4]
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Caption: Simplified mechanism of acid-catalyzed Boc deprotection.

Common Deprotection Conditions:

Trifluoroacetic Acid (TFA): A solution of 20-50% TFA in a chlorinated solvent like

dichloromethane (DCM) is the most common and efficient method.[9] The reaction is

typically fast, often completing within 1-2 hours at room temperature.[10]

Hydrochloric Acid (HCl): A solution of 4M HCl in an organic solvent like dioxane or ethyl

acetate is another standard procedure.[11] This can sometimes be considered milder than

TFA for certain sensitive substrates.

Alternative Methods: For substrates with other acid-sensitive groups, milder or non-acidic

methods might be explored, though they are less common for Boc deprotection. These can
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include thermal methods or using Lewis acids.[9][12]

Detailed Protocol: Boc Deprotection with TFA
Dissolution: Dissolve the 1-(Boc)-indole-3-carboxylic acid derivative (1.0 eq.) in anhydrous

dichloromethane (DCM).

Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid

(TFA, 5-10 eq., often as a 20-50% solution in DCM) dropwise.

Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the

reaction by TLC until the starting material is fully consumed.

Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent

and excess TFA. The resulting crude salt can be used directly or neutralized with a base

(e.g., saturated NaHCO₃ solution) and extracted into an organic solvent for further

purification.

Reactions at the Carboxylic Acid: Building Molecular
Complexity
With the indole nitrogen protected, the carboxylic acid at the C-3 position is primed for a variety

of transformations, most notably amide bond formation. This reaction is central to its use in

synthesizing peptide fragments and other complex bioactive molecules.[13][14]
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Caption: Workflow for amide coupling using 1-(Boc)-indole-3-carboxylic acid.

Applications in Research and Development
The utility of 1-(Boc)-indole-3-carboxylic acid spans from fundamental organic synthesis to

targeted drug discovery programs.

Peptide Synthesis: It serves as a key reagent for incorporating a protected tryptophan-like

moiety into peptide chains using both solid-phase and solution-phase techniques.[6][15][16]
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The Boc group ensures that the indole N-H does not interfere with the peptide coupling

steps.

Drug Discovery Building Block: The indole scaffold is a common feature in pharmacologically

active compounds. 1-(Boc)-indole-3-carboxylic acid has been utilized in the synthesis of:

Anticancer Agents: As a core component in the design of Bcl-2/Mcl-1 dual inhibitors.[17]

Serotonin Receptor Antagonists: Used to build novel antagonists for the 5-HT2C receptor,

a target for various neurological disorders.[18]

Antimicrobial Agents: Conjugated with polyamines to create compounds that target

bacterial membranes.[19]

Agrochemicals: Indole-3-carboxylic acid derivatives are explored as potential herbicides that

mimic the action of natural auxins, which regulate plant growth.[1][20][21]

Conclusion
1-(Boc)-indole-3-carboxylic acid is more than just a chemical reagent; it is a strategic tool that

enables chemists to harness the rich chemical potential of the indole nucleus with precision

and control. Its robust synthesis, predictable reactivity, and the orthogonal nature of its

protecting group and carboxylic acid handle make it an indispensable asset. For researchers in

drug discovery and synthetic chemistry, a thorough understanding of its properties and reaction

logic is essential for the efficient construction of complex and biologically relevant molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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